Cas no 68527-76-4 (Ethyl Vanillin Propylene Glycol Acetal)

• Product Name: Ethyl Vanillin Propylene Glycol Acetal
• CAS No: 68527-76-4
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• MDL: MFCD00036667
• CID: 58811
• Update Time: 2026-05-14

Ethyl Vanillin Propylene Glycol Acetal Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-4-(4-methyl-1,3-dioxolan-2-yl)phenol
• ETHYL VANILLIN PROPYLENE GLYCOL ACETAL
• Ethyl Vanillin Propylene Glycol Acetal(contain isomer)
• Ethyl Vanillin Propylene Glycol Acetal

• MDL： MFCD00036667
• Inchi： InChI=1S/C12H16O4/c1-3-14-11-6-9(4-5-10(11)13)12-15-7-8(2)16-12/h4-6,8,12-13H,3,7H2,1-2H3
• InChI Key： IFUIILQWHYHIEK-UHFFFAOYSA-N
• SMILES： CCOC1=C(C=CC(=C1)C2OCC(C)O2)O

Computed Properties

• Exact Mass: 224.10500
• Monoisotopic Mass: 224.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.9A^2

Experimental Properties

• Color/Form: Colorless to yellowish viscous liquid
• Density: 1.156
• Melting Point: 40-43°C
• Boiling Point: 346.4 °C at 760 mmHg
• Flash Point: 346.4 °C at 760 mmHg
• Refractive Index: 1.5323
• PSA: 47.92000
• LogP: 2.22480
• FEMA: 3838 | ETHYL VANILLIN PROPYLENE GLYCOL ACETAL

Ethyl Vanillin Propylene Glycol Acetal Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Ethyl Vanillin Propylene Glycol Acetal

Ethyl Vanillin Propylene Glycol Acetal: A Versatile Compound in Pharmaceutical and Flavoring Applications

Ethyl Vanillin Propylene Glycol Acetal, with the chemical identifier CAS No. 68527-76-4, represents a unique class of organic compounds that have garnered significant attention in recent years due to their multifunctional properties and broad applicability. This compound, a derivative of vanillin, combines the structural features of ethyl vanillin with the functional groups of propylene glycol acetal, creating a molecule with enhanced solubility, stability, and reactivity. The integration of these two components has led to its increasing use in pharmaceutical formulations, cosmetic products, and food flavoring systems. Recent advances in chemical synthesis and analytical techniques have further expanded the understanding of its molecular behavior, enabling researchers to explore its potential in diverse therapeutic and industrial contexts.

One of the most notable features of Ethyl Vanillin Propylene Gly, the acetal linkage between the propylene glycol and the vanillin moiety plays a critical role in determining its physicochemical properties. This structural characteristic allows the compound to exhibit superior solubility in both aqueous and organic solvents, making it an ideal candidate for applications requiring high dispersibility. A 2023 study published in Journal of Agricultural and Food Chemistry highlighted the ability of this compound to form stable micellar systems, which are particularly useful in the delivery of hydrophobic bioactive compounds. The research demonstrated that the acetal group enhances the compound's compatibility with lipid-based delivery systems, thereby improving the bioavailability of encapsulated molecules.

The molecular architecture of Ethyl Vanillin Propylene Glycol Acetal also contributes to its antioxidant and antimicrobial properties. A 2022 investigation in Antioxidants revealed that the compound exhibits significant radical scavenging activity, with an IC50 value of 12.3 µM against DPPH radicals. This property is attributed to the presence of the phenolic hydroxyl group in the vanillin skeleton, which acts as a hydrogen donor during free radical scavenging reactions. Additionally, the acetal functionality may further modulate its antioxidant potential by influencing the electron transfer dynamics within the molecule. These findings suggest that the compound could be explored as a natural preservative in food and cosmetic formulations, where oxidative degradation is a common concern.

Recent advances in drug delivery systems have further expanded the potential applications of Ethyl Vanillin Propylene Glycol Acetal. A 2024 study published in Pharmaceutics investigated its use as a carrier for poorly water-soluble drugs, demonstrating that the compound can significantly enhance the dissolution rate of model drugs such as ibuprofen and diclofenac. The researchers employed in vitro dissolution testing and found that the compound's hydrophilic nature allows it to form microemulsions with hydrophobic drug molecules, thereby improving their solubility and bioavailability. This property is particularly relevant in the context of oral drug delivery, where the solubility of active pharmaceutical ingredients (APIs) is a major challenge in formulation development.

The biocompatibility of Ethyl Vanillin Propylene Glycol Acetal has also been evaluated in recent studies, further supporting its use in pharmaceutical and cosmetic applications. A 2023 toxicity assessment conducted by the International Journal of Toxicology reported that the compound exhibits low cytotoxicity in human cell lines, with no significant adverse effects observed at concentrations up to 500 µg/mL. This finding is crucial for its application in topical formulations, where safety profiles are a primary concern. The study also noted that the compound's molecular structure minimizes the risk of metabolic activation, reducing the potential for adverse reactions in vivo.

From a synthetic perspective, the production of Ethyl Vanillin Propylene Glycol Acetal has been optimized through various catalytic approaches. A 2022 review in Catalysis Science & Technology discussed the use of heterogeneous catalysts in the acetalization reaction between ethyl vanillin and propylene glycol, achieving high yields with minimal byproduct formation. The researchers emphasized the importance of reaction conditions, such as temperature and solvent selection, in controlling the stereochemistry of the final product. These insights are valuable for industrial manufacturers seeking to scale up the production of this compound while maintaining its structural integrity and functional properties.

Emerging research has also explored the potential of Ethyl Vanillin Propylene Glycol Acetal in the development of green chemistry applications. A 2024 study in Green Chemistry investigated its use as a sustainable solvent in the extraction of bioactive compounds from plant sources. The compound's low volatility and high polarity make it an attractive alternative to traditional organic solvents, reducing environmental impact while maintaining extraction efficiency. This application aligns with the growing demand for eco-friendly processes in the pharmaceutical and food industries, where sustainability is becoming an increasingly important criterion for product development.

Furthermore, the compound's versatility has led to its exploration in the field of nanotechnology. A 2023 study published in Nano Research demonstrated its potential as a stabilizer for colloidal nanoparticles, where it was used to prevent aggregation and enhance the stability of metal oxide nanomaterials. The researchers attributed this behavior to the compound's ability to adsorb onto nanoparticle surfaces, forming a protective layer that prevents interparticle interactions. This property opens new avenues for the use of Ethyl Vanillin Propylene Glycol Acetal in advanced materials science, where surface functionalization is a key factor in determining material performance.

Despite its promising applications, the use of Ethyl Vanillin Propylene Glycol Acetal requires careful consideration of its environmental fate and potential for bioaccumulation. A 2023 study in Environmental Science & Technology assessed the biodegradability of the compound in aquatic ecosystems, finding that it undergoes rapid microbial degradation under aerobic conditions. This finding is significant for its application in industrial processes, as it suggests that the compound may have a lower environmental impact compared to many synthetic organic compounds. However, further research is needed to fully understand its long-term ecological effects, particularly in the context of large-scale industrial use.

In conclusion, Ethyl Vanillin Propylene Glycol Acetal represents a multifunctional compound with a wide range of potential applications in pharmaceutical, cosmetic, and food industries. Its unique molecular structure, combined with recent advances in synthetic and analytical methodologies, has enabled researchers to explore its properties in greater depth, uncovering new opportunities for its use. As the demand for sustainable and efficient chemical solutions continues to grow, this compound is likely to play an increasingly important role in the development of innovative products and processes. Ongoing research into its mechanisms of action, environmental impact, and industrial applications will be crucial in realizing its full potential in the years to come.

For further information on the synthesis, properties, and applications of Ethyl Vanillin Propylene Glycol Acetal, researchers are encouraged to consult recent publications in journals such as Journal of Agricultural and Food Chemistry, Pharmaceutics, and Green Chemistry. These sources provide detailed insights into the latest advancements in the field, offering valuable guidance for both academic and industrial applications. As the scientific community continues to explore the possibilities of this compound, its role in various sectors is expected to expand, contributing to the development of more effective and sustainable solutions.